N-(4-methylthiazol-2-yl)-5-(N-(pyridin-3-ylmethyl)sulfamoyl)furan-2-carboxamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-5-(pyridin-3-ylmethylsulfamoyl)furan-2-carboxamide
• InChI: InChI=1S/C15H14N4O4S2/c1-10-9-24-15(18-10)19-14(20)12-4-5-13(23-12)25(21,22)17-8-11-3-2-6-16-7-11/h2-7,9,17H,8H2,1H3,(H,18,19,20)
• InChI Key: QSMXUBPVGJLWSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CC=C(O2)S(=O)(=O)NCC3=CN=CC=C3
• Molecular Formula: C15H14N4O4S2
• Molecular Weight: 378.4 g/mol

Description

N-(4-methylthiazol-2-yl)-5-(N-(pyridin-3-ylmethyl)sulfamoyl)furan-2-carboxamide, also known as MPTF, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MPTF is a sulfonamide-based compound that has been synthesized through a multistep process.

Scientific Research Applications

1. Application in Fungicide Development

The compound N-(4-methylthiazol-2-yl)-5-(N-(pyridin-3-ylmethyl)sulfamoyl)furan-2-carboxamide exhibits potential as a fungicide. It belongs to a class of compounds that includes 4-methylthiazole-5-carboxamide, which has demonstrated high activity against diseases in pot tests and Botrytis cinerea in enzyme tests (Masatsugu et al., 2010).

2. Potential in Anti-inflammatory Research

Compounds structurally related to N-(4-methylthiazol-2-yl)-5-(N-(pyridin-3-ylmethyl)sulfamoyl)furan-2-carboxamide, particularly those containing furan, have been synthesized as part of research targeting anti-inflammatory agents. This aligns with the known anti-inflammatory activities of similar molecules (G. P. Moloney, 2001).

3. Role in Antiprotozoal Agents

Research involving similar compounds, such as 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, has demonstrated their potential as antiprotozoal agents. These compounds have shown strong DNA affinities and effective in vitro and in vivo activities against protozoal infections, indicating the potential of N-(4-methylthiazol-2-yl)-5-(N-(pyridin-3-ylmethyl)sulfamoyl)furan-2-carboxamide in similar applications (M. Ismail et al., 2004).

4. Application in PET Imaging for Neuroinflammation

A structurally related compound, [11C]CPPC, has been used as a PET radiotracer specific for CSF1R, a microglia-specific marker. This suggests the potential of N-(4-methylthiazol-2-yl)-5-(N-(pyridin-3-ylmethyl)sulfamoyl)furan-2-carboxamide in the noninvasive imaging of reactive microglia and neuroinflammation, contributing significantly to the study of various neuropsychiatric disorders (A. Horti et al., 2019).

5. Use in Synthesis of Novel Compounds

This compound is part of a group that has been used in the synthesis of new derivatives with potential biological activities. For example, synthesis involving furan derivatives has led to the creation of heterocyclic systems and compounds with various biological activities (I. V. Dyachenko et al., 2019).